Cas no 754153-28-1 (1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester)

• Product Name: 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester
• CAS No: 754153-28-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD11112129
• CID: 68752
• PubChem ID: 14857795
• Update Time: 2025-07-14

1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2,3-dihydro-1H-indene-1-carboxylate
• 1H-INDENE-1-CARBOXYLIC ACID, 5-AMINO-2,3-DIHYDRO-, METHYL ESTER
• 5-AMINO-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID METHYL ESTER
• methyl 5-aminoindane-1-carboxylate
• 1H-Indene-1-carboxylicacid,5-amino-2,3-dihydro-,methylester(9CI)
• 5-Amino-indan-1-carboxylic acid methyl ester
• SB38590
• CS-0343150
• 754153-28-1
• 5-Amino-2,3-dihydro-1H-lndene-1-carboxylic acid methyl ester
• DTXSID40564757
• Methyl5-amino-2,3-dihydro-1H-indene-1-carboxylate
• AKOS006307717
• 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester

• MDL： MFCD11112129
• Inchi： 1S/C11H13NO2/c1-14-11(13)10-4-2-7-6-8(12)3-5-9(7)10/h3,5-6,10H,2,4,12H2,1H3
• InChI Key： OGNDKKRORPSJAL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC(=CC=2CC1)N)=O

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.207
• Refractive Index: 1.592
• PSA: 52.32000
• LogP: 2.05280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester

1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester (CAS No. 754153-28-1): An Overview of Its Chemical Properties and Applications in Medicinal Chemistry

1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester (CAS No. 754153-28-1) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indene derivatives, which are known for their diverse pharmacological properties and applications in drug discovery.

The chemical structure of 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester consists of a fused ring system with a carboxylic acid moiety and an amino group. The presence of these functional groups imparts the molecule with both acidic and basic characteristics, making it suitable for various chemical reactions and interactions with biological targets. The methylester group further enhances its solubility and reactivity, contributing to its utility in synthetic chemistry and drug development.

Recent studies have highlighted the pharmacological potential of 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester in several therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester has also been investigated for its antioxidant properties. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The synthetic accessibility of 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester is another factor that contributes to its appeal in medicinal chemistry. Researchers have developed efficient synthetic routes to produce this compound using readily available starting materials and mild reaction conditions. These synthetic methods not only ensure high yields but also allow for the introduction of various functional groups to modify the compound's properties and enhance its biological activity.

Furthermore, 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester has been explored as a lead compound in drug discovery programs targeting specific biological pathways. For example, it has been used as a scaffold to design more potent and selective inhibitors of enzymes involved in cancer progression. By modifying the structure through chemical synthesis, researchers have identified derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

In the realm of clinical research, early-stage trials have shown promising results for compounds derived from 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester. These trials have focused on evaluating the safety and efficacy of these compounds in treating various diseases. While more extensive clinical trials are needed to confirm their therapeutic potential, the preliminary data are encouraging and suggest that this class of compounds may offer new treatment options for patients with unmet medical needs.

Despite its promising properties, it is important to note that further research is required to fully understand the mechanisms of action and potential side effects of 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester. Ongoing studies are exploring its interactions with different biological targets and its behavior in various physiological environments. These investigations will provide valuable insights into the compound's pharmacological profile and guide its development into effective therapeutic agents.

In conclusion, 1H-Indene-1-carboxylic acid, 5-amino-2,3-dihydro-, methylester (CAS No. 754153-28-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure, pharmacological properties, and synthetic accessibility make it an attractive candidate for drug discovery efforts targeting inflammatory diseases, neurodegenerative disorders, and cancer. As research continues to advance our understanding of this compound's capabilities, it holds promise for contributing to the development of novel therapeutics that can improve patient outcomes.